Cas no 132706-13-9 (2-Hydroxy-1-(5-methyl-2-thienyl)ethanone)

• Product Name: 2-Hydroxy-1-(5-methyl-2-thienyl)ethanone
• CAS No: 132706-13-9
• MF: C₇H₈O₂S
• MW: 156.202220916748
• CID: 4584062
• PubChem ID: 19780453
• Update Time: 2025-05-24

2-Hydroxy-1-(5-methyl-2-thienyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-1-(5-methyl-2-thienyl)ethanone
• Ethanone, 2-hydroxy-1-(5-methyl-2-thienyl)-

• MDL： MFCD08443390
• Inchi： 1S/C7H8O2S/c1-5-2-3-7(10-5)6(9)4-8/h2-3,8H,4H2,1H3
• InChI Key： VLULCPPLUBYQMV-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC(C)=CC=1)CO

Computed Properties

• Exact Mass: 156.025
• Monoisotopic Mass: 156.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Hydroxy-1-(5-methyl-2-thienyl)ethanone

Recent Advances in the Study of 2-Hydroxy-1-(5-methyl-2-thienyl)ethanone (CAS: 132706-13-9) in Chemical Biology and Pharmaceutical Research

2-Hydroxy-1-(5-methyl-2-thienyl)ethanone (CAS: 132706-13-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic ketone derivative has demonstrated promising biological activities, particularly in the context of drug discovery and medicinal chemistry applications. Recent studies have focused on its synthesis optimization, structural characterization, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry reported improved synthetic routes for 2-Hydroxy-1-(5-methyl-2-thienyl)ethanone, achieving higher yields (78-85%) through microwave-assisted synthesis. The researchers utilized this compound as a key intermediate in the development of novel thiophene-based kinase inhibitors, demonstrating its versatility in pharmaceutical synthesis. Structural analysis revealed unique electronic properties that contribute to its reactivity in various chemical transformations.

In pharmacological investigations, preliminary in vitro studies have shown that derivatives of 132706-13-9 exhibit moderate inhibitory activity against several cancer-related protein targets, including EGFR and VEGFR-2. A 2024 research paper in Bioorganic Chemistry highlighted its potential as a scaffold for developing anti-angiogenic agents, with one derivative showing IC50 values in the low micromolar range against endothelial cell proliferation.

The compound's mechanism of action appears to involve multiple pathways, as evidenced by recent proteomics studies. Researchers have identified interactions with cellular redox systems, suggesting potential applications in oxidative stress-related conditions. However, further in vivo studies are needed to fully elucidate its pharmacological profile and therapeutic potential.

From a drug development perspective, 2-Hydroxy-1-(5-methyl-2-thienyl)ethanone presents both opportunities and challenges. Its relatively simple structure allows for diverse chemical modifications, but its metabolic stability and pharmacokinetic properties require optimization. Current research efforts are focusing on prodrug strategies and formulation approaches to enhance its bioavailability.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 covering its use in various therapeutic areas. These developments suggest that 132706-13-9 may serve as a valuable building block in future drug discovery programs, particularly for targeted therapies in oncology and inflammatory diseases.